Cas no 2229226-38-2 (4,4-difluoro-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclohexan-1-amine
• CAS No: 2229226-38-2
• MF: C₁₅H₂₀F₂N₂O
• MW: 282.328910827637
• CID: 5953717
• PubChem ID: 165690373
• Update Time: 2025-09-28

4,4-difluoro-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclohexan-1-amine
• 2229226-38-2
• EN300-1951736

• Inchi： 1S/C15H20F2N2O/c1-19-8-9-20-13-3-2-11(10-12(13)19)14(18)4-6-15(16,17)7-5-14/h2-3,10H,4-9,18H2,1H3
• InChI Key： IYXJUDUEPKXEJZ-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2=CC=C3C(=C2)N(C)CCO3)(CC1)N)F

Computed Properties

• Exact Mass: 282.15436959g/mol
• Monoisotopic Mass: 282.15436959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.5Ų

Additional information on 4,4-difluoro-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclohexan-1-amine

Introduction to 4,4-difluoro-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclohexan-1-amine (CAS No: 2229226-38-2)

4,4-difluoro-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclohexan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2229226-38-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a convergence of fluorine chemistry and heterocyclic pharmacophores, making it a promising candidate for further exploration in drug discovery and development.

The structural framework of 4,4-difluoro-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclohexan-1-amine incorporates several key functional groups that contribute to its unique chemical properties and potential biological activities. The presence of two fluorine atoms at the 4-position of the cyclohexane ring introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. Additionally, the benzoxazine moiety serves as a versatile scaffold that has been extensively studied for its bioactivity in various therapeutic areas.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorinated aromatic systems. Fluorine atoms are known to enhance metabolic stability, improve binding interactions with biological targets, and increase the overall pharmacological efficacy of small molecules. The incorporation of fluorine into 4,4-difluoro-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclohexan-1-amine not only enhances its structural complexity but also opens up possibilities for fine-tuning its pharmacokinetic and pharmacodynamic profiles.

The benzoxazine ring is another critical component of this compound that warrants detailed discussion. Benzoxazines are a class of heterocyclic compounds that have demonstrated significant potential in medicinal chemistry due to their ability to interact with various biological targets. The benzoxazine moiety in 4,4-difluoro-1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-y)cyclohexanamino has been implicated in a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of a methyl group at the 3-position further diversifies its structural possibilities and may influence its biological behavior.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. These computational approaches have been instrumental in guiding synthetic efforts and optimizing lead compounds for therapeutic applications. The combination of experimental validation and computational analysis has provided valuable insights into the structure-property relationships of 4,4-difluoro -1-( -methyl -3 , -dihydro -2 H -1 , -dihydro -b enzoxazin -6 -y l ) cyc lohex anam ine.

The synthesis of 2229226 involves multi-step organic transformations that require careful optimization to ensure high yields and purity. The introduction of fluorine atoms into the cyclohexane ring necessitates precise control over reaction conditions to avoid unwanted side products. Additionally, the installation of the benzoxazine moiety requires expertise in heterocyclic chemistry and an understanding of the mechanistic pathways involved.

One of the most intriguing aspects of 2229226 is its potential as a scaffold for drug discovery. By leveraging the structural features of this compound—such as the fluorinated cyclohexane ring and the benzoxazine moiety—researchers can design derivatives with enhanced potency and selectivity. The benzoxazine scaffold has been particularly useful in developing compounds that target enzymes involved in inflammation and cancer progression.

In conclusion, 2229226 represents a fascinating example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique combination of fluorine chemistry and heterocyclic pharmacophores makes it a promising candidate for further exploration in drug discovery. As research continues to uncover new biological activities associated with benzoxazine derivatives, 2229226 may play a pivotal role in developing next-generation pharmaceuticals.